![molecular formula C18H19FN2O5S B4988768 2-fluoro-N-(2-methoxyphenyl)-5-(4-morpholinylsulfonyl)benzamide](/img/structure/B4988768.png)
2-fluoro-N-(2-methoxyphenyl)-5-(4-morpholinylsulfonyl)benzamide
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Overview
Description
2-fluoro-N-(2-methoxyphenyl)-5-(4-morpholinylsulfonyl)benzamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is known to have anti-inflammatory and anti-cancer properties.
Mechanism of Action
The mechanism of action of 2-fluoro-N-(2-methoxyphenyl)-5-(4-morpholinylsulfonyl)benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in inflammation and cancer cell growth. This compound has been shown to inhibit the activity of COX-2, an enzyme that is involved in inflammation, and also inhibit the activity of certain proteins that are involved in cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory and anti-cancer properties. This compound has been shown to inhibit the production of inflammatory cytokines and prostaglandins, which are involved in inflammation. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death.
Advantages and Limitations for Lab Experiments
The advantages of using 2-fluoro-N-(2-methoxyphenyl)-5-(4-morpholinylsulfonyl)benzamide in lab experiments include its potential therapeutic applications in various diseases. This compound has been shown to have anti-inflammatory and anti-cancer properties, making it a promising candidate for drug development. However, the limitations of using this compound in lab experiments include its complex synthesis method and limited availability.
Future Directions
There are several future directions for research on 2-fluoro-N-(2-methoxyphenyl)-5-(4-morpholinylsulfonyl)benzamide. One direction is to further investigate its anti-inflammatory properties and develop it as a treatment for inflammatory diseases such as rheumatoid arthritis. Another direction is to investigate its anti-cancer properties and develop it as a treatment for various types of cancer. Additionally, research can be done to optimize the synthesis method of this compound to make it more accessible for lab experiments and drug development.
Synthesis Methods
The synthesis of 2-fluoro-N-(2-methoxyphenyl)-5-(4-morpholinylsulfonyl)benzamide involves several steps. The starting material is 2-fluoro-5-nitrobenzoic acid, which is then reacted with thionyl chloride to form 2-fluoro-5-chlorobenzoic acid. This compound is then reacted with 2-methoxyaniline to form 2-fluoro-N-(2-methoxyphenyl)-5-chlorobenzamide. Finally, this compound is reacted with morpholine and sodium sulfite to form this compound.
Scientific Research Applications
2-fluoro-N-(2-methoxyphenyl)-5-(4-morpholinylsulfonyl)benzamide has been studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory properties and can be used to treat inflammatory diseases such as rheumatoid arthritis. This compound has also been studied for its anti-cancer properties and has shown promising results in inhibiting the growth of cancer cells.
properties
IUPAC Name |
2-fluoro-N-(2-methoxyphenyl)-5-morpholin-4-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19FN2O5S/c1-25-17-5-3-2-4-16(17)20-18(22)14-12-13(6-7-15(14)19)27(23,24)21-8-10-26-11-9-21/h2-7,12H,8-11H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZSCCLMGBMCCBA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)C2=C(C=CC(=C2)S(=O)(=O)N3CCOCC3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19FN2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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